Cas no 60696-24-4 (1-(hydroxymethyl)-3-octadecylurea)
60696-24-4 structure
Product Name:1-(hydroxymethyl)-3-octadecylurea
CAS No:60696-24-4
MF:C20H42N2O2
MW:342.559686183929
CID:953357
PubChem ID:108998
Update Time:2025-04-19
1-(hydroxymethyl)-3-octadecylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-(hydroxymethyl)-3-octadecylurea
- N-(Hydroxymethyl)-N'-octadecylurea
- N-Methylol-N'-stearylurea
- Urea, N-(hydroxymethyl)-N'-octadecyl-
- SCHEMBL11343988
- 60696-24-4
- DTXSID9069421
- EINECS 262-381-1
- DB-290890
- NS00020321
- AZJVWYOHZJOLDE-UHFFFAOYSA-N
-
- Inchi: 1S/C20H42N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-20(24)22-19-23/h23H,2-19H2,1H3,(H2,21,22,24)
- InChI Key: AZJVWYOHZJOLDE-UHFFFAOYSA-N
- SMILES: O=C(NCO)NCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 342.32486
- Monoisotopic Mass: 342.324628587g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 18
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- PSA: 61.36
1-(hydroxymethyl)-3-octadecylurea Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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